Cas no 351437-78-0 (N-(4-Aminophenyl)cyclohexanecarboxamide)

• Product Name: N-(4-Aminophenyl)cyclohexanecarboxamide
• CAS No: 351437-78-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1069656
• PubChem ID: 816959
• Update Time: 2025-04-20

N-(4-Aminophenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminophenyl)cyclohexanecarboxamide
• 1-amino-4-benzoylaminobenzene
• 4-(4-aminophenyl)benzamide
• 4-benzoylamino-aniline
• AKOS BB-8148
• Aminobenzaldehydepolymer
• ART-CHEM-BB B025194
• ASISCHE
• cyclohexanecarboxylic acid (4-aminophenyl)-amide
• cyclohexanecarboxylic acid-(4-amino-anilide)
• n-(4-aminophenyl)-benzamid
• N-(4-amino-phenyl)-benzamide
• N1-Benzoyl-1,4-diaminobenzene
• N-Cyclohexancarbonyl-p-phenylendiamin
• P-AMINOBENZANILIDE
• TIMTEC-BB SBB009760
• DB-298408
• SR-01000314193
• 351437-78-0
• SB77197
• SR-01000314193-1
• N-(4-Aminophenyl)-cyclohexanecarboxamide
• SCHEMBL678484
• OSDOHKBVYCOAKP-UHFFFAOYSA-N
• AKOS000101465
• Oprea1_403771
• A1-05972
• CS-0327613
• F79892

• MDL： MFCD02031485
• Inchi： 1S/C13H18N2O/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h6-10H,1-5,14H2,(H,15,16)
• InChI Key： OSDOHKBVYCOAKP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

N-(4-Aminophenyl)cyclohexanecarboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides